Cas no 941944-59-8 (N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide
• CAS No: 941944-59-8
• MF: C₂₆H₃₂N₄O
• MW: 416.558485984802
• CID: 5513179
• PubChem ID: 18564931
• Update Time: 2025-06-08

N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide
• 941944-59-8
• N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-2-carboxamide
• F2038-0430
• N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-naphthamide
• AKOS024624148
• N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide

• Inchi： 1S/C26H32N4O/c1-28(2)24-12-10-21(11-13-24)25(30-16-14-29(3)15-17-30)19-27-26(31)23-9-8-20-6-4-5-7-22(20)18-23/h4-13,18,25H,14-17,19H2,1-3H3,(H,27,31)
• InChI Key： OQSNVTNKJIGDTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)NCC(C1C=CC(=CC=1)N(C)C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 416.25761166g/mol
• Monoisotopic Mass: 416.25761166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide

Introduction to N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide (CAS No. 941944-59-8)

N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide (CAS No. 941944-59-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical architecture, featuring a naphthalene core conjugated with amine and piperazine functionalities, positions it as a potential therapeutic agent with multifaceted biological activities.

The molecular structure of N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide (CAS No. 941944-59-8) is highly reminiscent of molecules that have demonstrated efficacy in various pharmacological contexts. The presence of a dimethylamino group and a methylpiperazine moiety suggests potential interactions with biological targets such as receptors and enzymes, which are critical for modulating physiological processes. This structural motif is not only reminiscent of established pharmacophores but also offers a scaffold for structural optimization to enhance binding affinity and selectivity.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit dual or multiple mechanisms of action. The combination of amine and piperazine functionalities in N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide (CAS No. 941944-59-8) makes it an attractive candidate for such applications. These functional groups are known to interact with various biological targets, including neurotransmitter receptors and ion channels, which are pivotal in the treatment of neurological and psychiatric disorders. The potential for this compound to modulate multiple pathways simultaneously could lead to synergistic therapeutic effects, thereby improving patient outcomes.

The naphthalene core in the structure of N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide (CAS No. 941944-59-8) is another key feature that contributes to its pharmacological profile. Naphthalene derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The incorporation of this aromatic ring into the molecular framework suggests that the compound may inherit some of these beneficial properties while also introducing novel interactions through the attached functional groups.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules with high precision. These tools have been instrumental in evaluating the potential of N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}naphthalene-2-carboxamide (CAS No. 941944-59-8) as a lead compound for drug development. Simulations have shown that this compound can effectively bind to several target proteins, suggesting its utility in treating conditions such as depression, anxiety, and chronic pain. These computational studies provide a strong foundation for experimental validation and further optimization.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yi) strong>}naphthalene-2-carboxamide strong>(CAS No. 941944-59)8 is a challenging yet rewarding endeavor due to its complex structure. Advanced synthetic methodologies have been employed to construct the desired molecular framework efficiently and with high yield. Techniques such as multi-step organic synthesis, including condensation reactions, alkylation, and cyclization, have been utilized to assemble the various functional groups into the correct spatial orientation. The success of these synthetic approaches is crucial for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

In preclinical research, N-{2)4(dimethyIAMINO)<sub>> phenyl>)-<sub> <sub> <sub> <sub> <sub> <sub> <sub> _{<sub -1-yi)
naphthalene
-carboxamide
(CAS No.
94194
-59
-8)
has demonstrated encouraging results in various disease models.
Studies have shown that this compound exhibits potent
anxiolytic
and antidepressant-like effects in animal models,
which are consistent with its proposed mechanism of action.
The dual functionality allows it to interact with both serotonin
and dopamine receptors,
which are key targets in treating mood disorders.}

The pharmacokinetic properties of N-{<bold>24(</bold>(dimethyIAMINO)<bold>)phenyl</bold>-<bold>24(</bold>(methypiperazine<bold>)naphthaleNE</bold>-<bold>)carboxAMIDE</bold>(CAS NO.<bold>94l94l45−&gt59−&gt8</bold>) are also worth noting.
Initial studies indicate that it has a favorable pharmacokinetic profile, with reasonable bioavailability, metabolism, and excretion characteristics. These findings suggest that it may be suitable for once-daily dosing, which would enhance patient compliance. However, further studies are needed to fully understand its disposition and potential side effects. The metabolism of this compound is likely mediated by cytochrome P450 enzymes, which are responsible for metabolizing many drugs. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. In addition, the excretion profile will help determine whether the compound accumulates in the body over time, which could impact long-term use. By elucidating these pharmacokinetic parameters, researchers can better assess the safety and efficacy of this compound.

The safety profile of any potential therapeutic agent is paramount, and initial toxicology studies on N-{<bold> 24(</bold>(dimethyIAMINO)< /boldgt;)phenyl< /boldgt;-< /boldgt; 24(< /boldgt;(methypiperazine< /boldgt;)naphthaleNE< /boldgt;-< /boldgt;)carboxAMIDE< /boldgt;(CAS NO.< /boldgt94l94l45−&gt59−&gt8</ /boldgt;) have shown promising results. Acute toxicity studies indicate that it is well-tolerated at doses well above those expected for clinical use. This suggests that it may have a low risk of severe adverse effects. However, chronic toxicity studies are necessary to fully evaluate its long-term safety. These studies will assess potential organ-specific toxicity, as well as any cumulative effects over time. By conducting comprehensive toxicology assessments, researchers can ensure that this compound is safe for human use.

The regulatory landscape for new drug development is complex, but N-{<bold> 24(</boldgt;(dimethyIAMINO)< /boldgt;)phenyl< /boldgt;-< /boldgt; 24(< /boldgt;(methypiperazine< /boldgt;)naphthaleNE< /boldgt;-< /boldgt;)carboxAMIDE< /boldgt;(CAS NO.< /boldgt94l94l45−&gt59−&gt8</ /boldgt;) is poised to navigate it successfully. Regulatory agencies require extensive data on efficacy, safety, and pharmacokinetics before approving a new drug. The comprehensive preclinical research conducted on this compound provides a strong foundation for submitting an application. Additionally, the growing interest in dual-action drugs may favorably influence regulatory decisions. If approved, N-{<bold>"